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Introduction
4-(Dimethylamino)salicylic acid, a substituted derivative of salicylic acid, is a compound of

significant interest within the scientific community, particularly in the fields of medicinal

chemistry and materials science. Its unique structural features—a carboxylic acid group, a

hydroxyl group, and a dimethylamino substituent on the benzene ring—impart a distinct

combination of physical and chemical properties. This guide provides a comprehensive

technical overview of 4-(Dimethylamino)salicylic acid, intended for researchers, scientists, and

professionals in drug development. We will delve into its fundamental characteristics, analytical

methodologies, and potential applications, offering insights grounded in established scientific

principles.

Core Chemical Identity
A precise understanding of a compound's identity is the foundation of all scientific investigation.

4-(Dimethylamino)salicylic acid is systematically identified by several key descriptors.

The IUPAC name for this compound is 4-(dimethylamino)-2-hydroxybenzoic acid.[1] It is

registered under the CAS number 23050-91-1.[1][2][3] The molecular formula is C₉H₁₁NO₃,

and it has a molecular weight of approximately 181.19 g/mol .[1]
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Table 1: Fundamental Identifiers for 4-(Dimethylamino)salicylic acid

Identifier Value Source(s)

IUPAC Name
4-(dimethylamino)-2-

hydroxybenzoic acid
--INVALID-LINK--[1]

CAS Number 23050-91-1
--INVALID-LINK--, --INVALID-

LINK--[1][2]

Molecular Formula C₉H₁₁NO₃ --INVALID-LINK--[1]

Molecular Weight 181.19 g/mol --INVALID-LINK--[1]

Canonical SMILES
CN(C)C1=CC(=C(C=C1)C(=O)

O)O
--INVALID-LINK--[1]

InChI Key
SJIDPEUJSIWFAE-

UHFFFAOYSA-N

--INVALID-LINK--, --INVALID-

LINK--[1][2]

Physicochemical Characteristics
The physical and chemical properties of 4-(Dimethylamino)salicylic acid dictate its behavior in

various systems, from solubility in reaction media to its interaction with biological targets.

Physical Properties
At room temperature, 4-(Dimethylamino)salicylic acid is typically a solid. While specific data on

its melting and boiling points are not extensively documented in the readily available literature,

its parent compound, salicylic acid, has a melting point of 158-161 °C. The introduction of the

dimethylamino group would be expected to alter these values.

Solubility is a critical parameter for any compound intended for research or pharmaceutical use.

While detailed quantitative solubility data is sparse, general solubility patterns can be inferred

from its structure. The presence of the carboxylic acid and hydroxyl groups suggests some

solubility in polar protic solvents like water and alcohols, particularly at non-neutral pH where

the acidic or basic groups can be ionized. The aromatic ring and dimethylamino group

contribute to its solubility in organic solvents.
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Table 2: Key Physical Properties of 4-(Dimethylamino)salicylic acid

Property Value Notes

Appearance Solid
General observation for similar

compounds.

LogP 2.02 A measure of lipophilicity.[2]

Hydrogen Bond Donor Count 2
Computed from the hydroxyl

and carboxylic acid groups.[1]

Hydrogen Bond Acceptor

Count
4

Computed from the nitrogen

and oxygen atoms.[1]

Rotatable Bond Count 2
Computed from the structure.

[1]

Chemical Properties
The chemical reactivity of 4-(Dimethylamino)salicylic acid is governed by its functional groups.

The carboxylic acid group can undergo esterification and amide bond formation. The phenolic

hydroxyl group can be alkylated or acylated. The dimethylamino group is a tertiary amine and

can act as a base or a nucleophile. The aromatic ring is activated by the electron-donating

hydroxyl and dimethylamino groups, making it susceptible to electrophilic aromatic substitution.

The acidity of the carboxylic acid and phenolic hydroxyl groups is a key chemical characteristic.

While a specific pKa value for 4-(Dimethylamino)salicylic acid is not readily available in the

compiled search results, the pKa of salicylic acid is approximately 2.97 for the carboxylic acid

and 13.4 for the phenolic hydroxyl group. The electron-donating dimethylamino group at the

para position would be expected to increase the pKa of the carboxylic acid and the phenolic

hydroxyl group compared to salicylic acid.

Analytical Characterization
Robust analytical methods are essential for confirming the identity and purity of 4-

(Dimethylamino)salicylic acid. A combination of spectroscopic and chromatographic techniques

is typically employed.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

elucidating the molecular structure. The ¹H NMR spectrum would show characteristic signals

for the aromatic protons, the N-methyl protons, and the acidic protons of the hydroxyl and

carboxylic acid groups.[1][4] The ¹³C NMR spectrum would provide information on the carbon

framework of the molecule.[5]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule.[6] The spectrum of 4-(Dimethylamino)salicylic acid would exhibit

characteristic absorption bands for the O-H stretch of the carboxylic acid and phenol, the

C=O stretch of the carboxylic acid, and the C-N stretch of the dimethylamino group.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, confirming its identity.[1]

UV-Visible (UV-Vis) Spectroscopy: The aromatic nature of 4-(Dimethylamino)salicylic acid

results in absorption in the UV-Vis region, which can be useful for quantitative analysis.[1]

Chromatographic Techniques
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of 4-(Dimethylamino)salicylic acid and for its quantitative analysis.[2] A reverse-phase

HPLC method, often using a C18 column with a mobile phase consisting of a mixture of

acetonitrile and water with an acid modifier like formic or phosphoric acid, is typically suitable

for its separation.[2]

Workflow for Analytical Characterization of 4-(Dimethylamino)salicylic acid
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Caption: A typical workflow for the comprehensive analytical characterization of 4-

(Dimethylamino)salicylic acid.

Synthesis and Purification
The synthesis of 4-(Dimethylamino)salicylic acid can be approached through various synthetic

routes. A common strategy involves the modification of a pre-existing salicylic acid derivative or

the construction of the substituted benzene ring through aromatic substitution reactions. While

a specific, detailed synthesis protocol for 4-(Dimethylamino)salicylic acid was not found in the

provided search results, a general approach can be outlined.

Conceptual Synthesis Pathway
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Caption: A conceptual pathway for the synthesis of 4-(Dimethylamino)salicylic acid.

Purification of the crude product is critical to obtain a high-purity compound suitable for

research and development. Common purification techniques include recrystallization from an

appropriate solvent system and column chromatography. The choice of purification method

depends on the nature of the impurities present.

Applications in Research and Development
Substituted salicylic acids are a well-established class of compounds with diverse biological

activities.[7] Salicylic acid itself is known for its anti-inflammatory, analgesic, and keratolytic

properties.[7][8] The introduction of a dimethylamino group at the 4-position can significantly

modulate these properties and introduce new pharmacological activities.

Potential areas of application for 4-(Dimethylamino)salicylic acid include:

Drug Discovery: As a scaffold for the synthesis of novel therapeutic agents. The functional

groups on the molecule provide handles for further chemical modification to optimize activity

and pharmacokinetic properties.

Material Science: As a building block for the synthesis of functional polymers and other

materials. The aromatic structure and reactive functional groups make it a versatile

monomer.

Chemical Probes: For studying biological processes. Its fluorescent properties, if any, could

be exploited for imaging applications.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

4-(Dimethylamino)salicylic acid. While a specific Material Safety Data Sheet (MSDS) for this
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compound was not retrieved, general hazards associated with similar aromatic carboxylic acids

and amines should be considered. It is likely to be an irritant to the skin, eyes, and respiratory

system.[1]

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

attention if irritation persists.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion
4-(Dimethylamino)salicylic acid is a multifaceted compound with a rich chemical profile that

makes it a valuable tool for researchers and developers. Its unique combination of functional

groups offers numerous possibilities for chemical modification and a wide range of potential

applications. A thorough understanding of its physical and chemical characteristics, supported

by robust analytical data, is paramount for its effective utilization in scientific endeavors. This

guide provides a foundational understanding of this intriguing molecule, intended to support

and inspire further research and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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